Cas no 1169-61-5 ((1,4-dihydroxy-3-phenylnaphthalen-2-yl)-phenylmethanone)

1169-61-5 structure
Product name:(1,4-dihydroxy-3-phenylnaphthalen-2-yl)-phenylmethanone
(1,4-dihydroxy-3-phenylnaphthalen-2-yl)-phenylmethanone Chemical and Physical Properties
Names and Identifiers
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- (1,4-dihydroxy-3-phenylnaphthalen-2-yl)-phenylmethanone
- 1169-61-5
- UPFMPZPBUSEBRH-UHFFFAOYSA-N
- (1,4-Dihydroxy-3-phenylnaphthalen-2-yl)(phenyl)methanone
- DTXSID00598977
- SCHEMBL7100257
- 2-benzoyl-1,4-dihydroxy-3-phenylnaphthalene
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- Inchi: InChI=1S/C23H16O3/c24-21(16-11-5-2-6-12-16)20-19(15-9-3-1-4-10-15)22(25)17-13-7-8-14-18(17)23(20)26/h1-14,25-26H
- InChI Key: UPFMPZPBUSEBRH-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 340.109944368Da
- Monoisotopic Mass: 340.109944368Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 57.5Ų
(1,4-dihydroxy-3-phenylnaphthalen-2-yl)-phenylmethanone Related Literature
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Bingbing Zhang,Haiquan Su,Xiaojun Gu,Yulong Zhang,Pengzhan Wang,Xuefen Li,Xiaohong Zhang,Huimin Wang,Xuzhuang Yang,Shanghong Zeng Catal. Sci. Technol., 2013,3, 2639-2645
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Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
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S. Brück,C. Krause,R. Turrisi,L. Beverina,S. Wilken,W. Saak,A. Lützen,H. Borchert,M. Schiek,J. Parisi Phys. Chem. Chem. Phys., 2014,16, 1067-1077
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Natasha F. Sciortino,Florence Ragon,Catherine E. Housecroft,Cameron J. Kepert,Suzanne M. Neville Chem. Commun., 2014,50, 3838-3840
1169-61-5 ((1,4-dihydroxy-3-phenylnaphthalen-2-yl)-phenylmethanone) Related Products
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